2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide
Description
Properties
IUPAC Name |
2,4-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzenesulfonamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35N3O4S/c1-27-13-7-8-19-16-20(9-11-22(19)27)23(28-14-5-4-6-15-28)18-26-33(29,30)25-12-10-21(31-2)17-24(25)32-3/h9-12,16-17,23,26H,4-8,13-15,18H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXJFZAKYADFOJZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=C(C=C(C=C3)OC)OC)N4CCCCC4 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2,4-Dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The compound's structure can be represented as follows:
The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes in the body. Notably, it has been studied for its effects on:
- Cholinergic System : Compounds similar to this sulfonamide have shown inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial in neurotransmission. For instance, related tetrahydroquinoline derivatives demonstrated IC50 values of 46.42 µM against BChE and 157.31 µM against AChE .
Biological Activity Data
The following table summarizes the biological activities reported for similar compounds:
| Activity | IC50 Value (µM) | Reference |
|---|---|---|
| Inhibition of AChE | 157.31 | |
| Inhibition of BChE | 46.42 | |
| Antimicrobial Activity | Moderate | |
| Selective Antagonism at OX1 Receptor | Potent |
Case Studies
- Tetrahydroquinoline Derivatives : A study examined various tetrahydroquinoline derivatives for their cholinesterase inhibitory activities. The results indicated that modifications in the substituents significantly affected the potency against AChE and BChE, suggesting a structure-activity relationship that could be explored further with the sulfonamide compound .
- Antimicrobial Properties : Another study focused on the antimicrobial properties of related compounds, finding moderate activity against a range of bacteria and fungi. This suggests potential therapeutic applications in treating infections .
- Neuropharmacological Effects : Research has indicated that compounds with similar structures can influence neuropharmacological pathways, particularly in models of drug addiction where orexin receptors play a role. The antagonism of these receptors could provide insights into addiction treatments .
Scientific Research Applications
Antitumor Activity
Research indicates that compounds with similar structures to 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide exhibit promising antitumor properties. For instance, novel benzenesulfonamides have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines such as colon (HCT-116), breast (MCF-7), and cervical cancer (HeLa) cells. These studies suggest that modifications in the sulfonamide structure can enhance selectivity and potency against cancer cells .
Enzyme Inhibition
The compound's potential as an enzyme inhibitor has been highlighted in studies focusing on α-glucosidase and acetylcholinesterase. These enzymes are critical in managing conditions like Type 2 Diabetes Mellitus (T2DM) and Alzheimer's Disease (AD). The sulfonamide derivatives were screened for their inhibitory activities, showing effectiveness that could lead to therapeutic applications in these areas .
Synthesis Techniques
The synthesis of 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide involves several steps including the reaction of piperidine derivatives with tetrahydroquinoline precursors. This multi-step synthesis is crucial for producing compounds with desired biological activities .
Structure-Activity Relationship (SAR) Studies
Understanding the structure-activity relationship is vital for optimizing the efficacy of compounds like this sulfonamide. SAR studies help identify which structural features contribute to biological activity and guide the design of new derivatives with enhanced potency and reduced side effects .
Antimicrobial Properties
Recent studies have explored the antimicrobial potential of related sulfonamide compounds. The evaluation of minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) revealed that certain derivatives effectively suppress microbial growth and biofilm formation in pathogens such as Klebsiella pneumoniae and Pseudomonas aeruginosa. This suggests that similar compounds could be developed as new antimicrobial agents .
Drug Design Applications
The compound's complex structure makes it a candidate for drug design efforts aimed at creating hybrid molecules that combine different pharmacophores. This approach can lead to the development of multifunctional drugs targeting multiple pathways in diseases like cancer and neurodegenerative disorders .
Case Study: Antitumor Evaluation
In a specific study involving novel benzenesulfonamides, researchers synthesized a series of compounds based on the core structure of 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide. The most active compounds demonstrated significant cytotoxicity against selected cancer cell lines with IC50 values indicating their potential as effective anticancer agents .
Case Study: Enzyme Inhibition
Another study focused on sulfonamide derivatives' ability to inhibit α-glucosidase and acetylcholinesterase enzymes. The results showed that specific modifications in the molecular structure led to enhanced inhibition rates, suggesting a pathway for developing therapeutic agents for T2DM and AD management .
Comparison with Similar Compounds
Structural Similarity Analysis
Computational similarity metrics (e.g., Tanimoto and Dice indices) and fragmentation pattern clustering (via MS/MS cosine scores) are critical for identifying analogs . Key structural analogs and their features include:
Table 1: Structural and Functional Comparison
Key Observations:
Piperidine vs. Tetramethylpiperidine: The target’s piperidine group lacks steric hindrance from methyl groups (unlike 2e), possibly improving binding to flat enzymatic pockets .
Heterocyclic Moieties: The tetrahydroquinoline group in the target compound distinguishes it from pyrimidinyl (B12) or thiazolyl-containing analogs ( ), suggesting divergent biological targets (e.g., serotonin receptors vs. kinase inhibitors) .
Functional and Bioactivity Comparisons
Bioactivity clustering () and fragmentation pattern analysis () provide functional insights:
- Target vs. 2e (): Despite moderate structural similarity (Tanimoto score ~0.65 using MACCS fingerprints), 2e’s biphenyl group may favor CYP450 interactions, whereas the target’s tetrahydroquinoline could prioritize CNS targets .
- Target vs.
Limitations of Structural Similarity:
- cautions that bioisosteric replacements (e.g., piperidine vs. tetrahydroquinoline) may yield unpredictable activity shifts. For instance, replacing the target’s tetrahydroquinoline with a pyrimidinone (B12) could abolish CNS activity but enhance antimicrobial effects .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
